Cas no 84501-64-4 (Piperazine-2-carboxamide)

Piperazine-2-carboxamide structure

Product Name:Piperazine-2-carboxamide

CAS No:84501-64-4

Molecular Formula:C₅H₁₁N₃O

Molecular Weight:129.160340547562

MDL:MFCD01632533

CID:724972

PubChem ID:3019914

Piperazine-2-carboxamide Properties

Names and Identifiers

- Piperazine-2-carboxamide
- 2-Piperazinecarboxamide
- 2-Carbamoylpiperazine
- EINECS 282-984-3
- BS-13023
- piperazine-2-(RS)-carboxamide
- piperazine-2-carboxylic acid amide
- Piperazine-2-carboximidic acid
- (R,S)-piperazine-2-carboxamide
- DB-015968
- SCHEMBL5328
- 84501-64-4
- G22654
- MFCD01632533
- AKOS001276030
- SB47194
- AKOS016843516
- AC-12782
- EN300-24796
- Z203041340
- piperazine-2-carboxamide, AldrichCPR
- SB47029
- DTXSID001004778
- NS00061549
- +Expand
- MDL： MFCD01632533
- InChIKey： BRYCUMKDWMEGMK-UHFFFAOYSA-N
- Inchi： 1S/C5H11N3O/c6-5(9)4-3-7-1-2-8-4/h4,7-8H,1-3H2,(H2,6,9)
- SMILES： O=C(C1CNCCN1)N

Computed Properties

Exact Mass: 129.090211983g/mol
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 129.090211983g/mol
Heavy Atom Count: 9
Complexity: 115
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.9
Topological Polar Surface Area: 67.2Å²

Experimental Properties

Boiling Point: 364.2±37.0 °C at 760 mmHg
Melting Point: 188 ºC (methanol )
Vapor Pressure: 0.0±0.8 mmHg at 25°C
Flash Point: 174.0±26.5 °C
Solubility: Extremely soluble (1000 g/l) (25 º C),
Density: 1.104±0.06 g/cm3 (20 ºC 760 Torr),

Piperazine-2-carboxamide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P004SGN-50mg	Piperazine-2-carboxamide	84501-64-4	95%	50mg	$134.00	2024-04-21
A2B Chem LLC	AC22711-50mg	Piperazine-2-carboxamide	84501-64-4	95%	50mg	$100.00
abcr	AB314480-1 g	Piperazine-2-carboxamide, 95%; .	84501-64-4	95%	1g	€273.70	2023-04-26
Alichem	A139001972-1g	Piperazine-2-carboxamide	84501-64-4	95%	1g	$207.36	2023-08-31
Chemenu	CM169554-5g	Piperazine-2-carboxamide	84501-64-4	95%	5g	$640	2021-08-05
Crysdot LLC	CD11047795-5g	Piperazine-2-carboxamide	84501-64-4	95+%	5g	$677
Enamine	EN300-24796-0.05g	piperazine-2-carboxamide	84501-64-4	95%	0.05g	$61.0	2024-06-19
TRC	P993438-50mg	Piperazine-2-carboxamide	84501-64-4		50mg	$ 50.00	2022-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1743493-1g	Piperazine-2-carboxamide	84501-64-4	98%	1g	￥4823.00	2024-07-28
SHENG KE LU SI SHENG WU JI SHU	sc-279989-250 mg	piperazine-2-carboxamide,	84501-64-4		250MG	￥1,798.00	2023-07-11

Piperazine-2-carboxamide Synthesis

Synthetic Circuit 1

187589-36-2

84501-64-4

Reaction Conditions

1.1 Reagents: Manganese carbonate , Ammonium nitrate Solvents: Chlorobenzene ; 5 h, reflux

Reference

Selective and efficient heterogeneous hydration of nitriles to amides using silica supported manganese dioxide

Khadilkar, Bhushan M.; et al, Indian Journal of Chemistry, 2003, (11), 2814-2819

Synthetic Circuit 2

187589-36-2

84501-64-4

Reaction Conditions

1.1 Reagents: Manganese oxide (MnO2) , Silica

Reference

Totally selective dry microwave assisted amide synthesis by hydration of nitrile using silica supported MnO2 reagent

Khadilkar, Bhushan M.; et al, Synthetic Communications, 2002, 32(11), 1731-1734

Synthetic Circuit 3

188847-59-8

84501-64-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; overnight, rt

Reference

Piperazine additions to C60 - a facile approach to fullerene substitution

Butts, Craig P.; et al, Organic & Biomolecular Chemistry, 2005, 3(7), 1209-1216

Synthetic Circuit 4

188847-59-8

84501-64-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; overnight, rt

Reference

The preparation and structures of non-hydrocarbon functionalized fullerene-diamine adducts

Butts, Craig P.; et al, Chemical Communications (Cambridge, 2003, (13), 1530-1531

Synthetic Circuit 5

98-96-4

84501-64-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol , Water ; 100 °C

Reference

Integration of enabling methods for the automated flow preparation of piperazine-2-carboxamide

Ingham, Richard J.; et al, Beilstein Journal of Organic Chemistry, 2014, 10, 641-652

Synthetic Circuit 6

98-96-4

84501-64-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Ethanol , Acetic acid

Reference

Tetrazole amino acids as competitive NMDA antagonists

Ornstein, Paul L.; et al, Bioorganic & Medicinal Chemistry Letters, 1993, 3(1), 43-8

Synthetic Circuit 7

98-96-4

84501-64-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 5 h, 20 bar, 85 °C

Reference

Preparation of (S)-piperazine-2-carboxylic acid, (R)-piperazine-2-carboxylic acid, and (S)-piperidine-2-carboxylic acid by kinetic resolution of the corresponding racemic carboxamides with stereoselective amidases in whole bacterial cells

Eichhorn, Eric; et al, Tetrahedron: Asymmetry, 1997, 8(15), 2533-2536

Synthetic Circuit 8

15102-42-8

140-28-3

84501-64-4

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Toluene ; 80 °C; 48 h, reflux
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; overnight, rt

Reference

Piperazine additions to C60 - a facile approach to fullerene substitution

Butts, Craig P.; et al, Organic & Biomolecular Chemistry, 2005, 3(7), 1209-1216

Synthetic Circuit 9

15102-42-8

140-28-3

84501-64-4

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Toluene ; 48 h, 80 °C; 80 °C → rt
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; overnight, rt

Reference

The preparation and structures of non-hydrocarbon functionalized fullerene-diamine adducts

Butts, Craig P.; et al, Chemical Communications (Cambridge, 2003, (13), 1530-1531

Synthetic Circuit 10

19847-12-2

84501-64-4

Reaction Conditions

1.1 Solvents: Ethanol , Water ; 20 min, 100 °C
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol , Water ; 100 °C

Reference

Integration of enabling methods for the automated flow preparation of piperazine-2-carboxamide

Ingham, Richard J.; et al, Beilstein Journal of Organic Chemistry, 2014, 10, 641-652

Piperazine-2-carboxamide Raw materials

Piperazine-2-carboxamide Preparation Products

Piperazine-2-carboxamide (84501-64-4)

Piperazine-2-carboxamide Suppliers

HU BEI QI FEI YI YAO HUA GONG Co., Ltd.

Audited Supplier

(CAS:84501-64-4)

MR./MRS.:LIU JING LI ： 1 8 7 0 2 7 6 2 2 5 1

Phone:18702762251

Email:1438980033@qq.com

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10. The Ugi three-component reaction and its variants

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84501-64-4 (Piperazine-2-carboxamide) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:84501-64-4)Piperazine-2-carboxamide

Purity:99%

Quantity:250mg

Price($):198.0